Cas no 1000531-45-2 (3-(4-methyl-3-nitrophenyl)propan-1-amine)

• Product Name: 3-(4-methyl-3-nitrophenyl)propan-1-amine
• CAS No: 1000531-45-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6091982
• PubChem ID: 55266675
• Update Time: 2025-05-19

3-(4-methyl-3-nitrophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-3-nitrophenyl)propan-1-amine
• 1000531-45-2
• AKOS006311839
• EN300-1838357

• Inchi： 1S/C10H14N2O2/c1-8-4-5-9(3-2-6-11)7-10(8)12(13)14/h4-5,7H,2-3,6,11H2,1H3
• InChI Key： MRQFAQHWQBJLNM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=CC(=C1)CCCN)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 3-(4-methyl-3-nitrophenyl)propan-1-amine

3-(4-Methyl-3-Nitrophenyl)Propan-1-Amine: A Comprehensive Overview

3-(4-Methyl-3-Nitrophenyl)Propan-1-Amine, also known by its CAS number 1000531-45-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an aromatic ring with a nitro group and a methyl substituent, along with a primary amine group attached via a propyl chain. Its structure makes it a versatile molecule with potential applications in drug discovery, agrochemicals, and materials science.

The synthesis of 3-(4-Methyl-3-Nitrophenyl)Propan-1-Amine typically involves multi-step processes that include nitration, alkylation, and amination reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions involved in its preparation. These methods not only improve yield but also reduce the environmental footprint associated with traditional synthetic routes.

In terms of chemical properties, 3-(4-Methyl-3-Nitrophenyl)Propan-1-Amine exhibits interesting behavior due to the electron-withdrawing effects of the nitro group and the electron-donating effects of the methyl group on the aromatic ring. These opposing effects create a dynamic interplay that influences the compound's reactivity and stability. Studies have shown that this compound can undergo various transformations, such as nucleophilic substitution and oxidation reactions, making it a valuable intermediate in organic synthesis.

The biological activity of 3-(4-Methyl-3-Nitrophenyl)Propan-1-Amine has been a focal point of recent research. Preclinical studies indicate that this compound may possess anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Additionally, its ability to interact with specific biological targets, such as enzymes and receptors, suggests potential applications in the development of novel drugs targeting inflammatory diseases or neurodegenerative conditions.

In the field of agrochemistry, 3-(4-Methyl-3-Nitrophenyl)Propan-1-Amine has shown promise as a precursor for herbicides and fungicides. Its structural features allow for selective interaction with plant enzymes, potentially leading to more effective crop protection agents with reduced environmental impact. Researchers are currently exploring its role in inhibiting key enzymes involved in plant metabolism, which could pave the way for innovative pest control solutions.

The material science community has also taken interest in this compound due to its potential as a building block for advanced materials. Its amine functionality makes it suitable for polymer synthesis, while its aromatic ring provides stability and electronic properties that are desirable in materials used for electronics and coatings. Recent studies have demonstrated its utility in creating stimuli-responsive polymers that can adapt to environmental changes, opening new avenues for smart materials.

In conclusion, 3-(4-Methyl-3-Nitrophenyl)Propan-1-Amine, CAS No. 1000531-45-2, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methods and biological research, positions it as a valuable tool in drug discovery, agrochemistry, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.